N-1,3-benzodioxol-5-yl-N'-(2-ethylphenyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(2-ethylphenyl)urea
• InChI: InChI=1S/C16H16N2O3/c1-2-11-5-3-4-6-13(11)18-16(19)17-12-7-8-14-15(9-12)21-10-20-14/h3-9H,2,10H2,1H3,(H2,17,18,19)
• InChI Key: VTODANQKUZBOOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-(2-ethylphenyl)urea, also known as EBPU, is a chemical compound that has been extensively studied for its potential applications in scientific research. EBPU is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.33 g/mol.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-N'-(2-ethylphenyl)urea is not well understood, but it is believed to involve the inhibition of protein kinases and other enzymes involved in cellular signaling pathways. This compound has been shown to inhibit the growth and proliferation of cancer cells by blocking the activity of specific protein kinases. It has also been shown to modulate the activity of ion channels and receptors in the nervous system, leading to changes in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the activity of ion channels and receptors in the nervous system. This compound has also been shown to have antiviral properties, inhibiting the replication of several different types of viruses.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-N'-(2-ethylphenyl)urea has several advantages as a tool for scientific research. It is relatively easy to synthesize and purify, and it has a wide range of biological activities that make it useful for studying a variety of cellular processes. However, there are also limitations to the use of this compound in lab experiments. It can be toxic to cells at high concentrations, and its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on N-1,3-benzodioxol-5-yl-N'-(2-ethylphenyl)urea. One area of interest is the development of more potent and selective inhibitors of specific protein kinases, which could have therapeutic applications in cancer treatment. Another area of interest is the use of this compound as a tool to study the role of ion channels and receptors in the nervous system, which could lead to the development of new drugs for the treatment of neurological disorders. Finally, there is potential for the development of new antiviral drugs based on the structure and activity of this compound.

Synthesis Methods

N-1,3-benzodioxol-5-yl-N'-(2-ethylphenyl)urea can be synthesized using a variety of methods, but the most common approach involves the reaction of 2-ethylphenyl isocyanate with 1,3-benzodioxole-5-carboxylic acid in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is subsequently treated with a reducing agent to yield the final product. The purity and yield of the product can be improved by using different solvents, reaction conditions, and purification techniques.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-(2-ethylphenyl)urea has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral properties. This compound has been used to study the role of protein kinases in cancer cell growth and proliferation, as well as to investigate the mechanism of action of various drugs and compounds. It has also been used as a tool to study the function of ion channels and receptors in the nervous system.